Cas no 1099679-33-0 (5,5-Dimethyl-2-(4-propoxyphenyl)morpholine)

• Product Name: 5,5-Dimethyl-2-(4-propoxyphenyl)morpholine
• CAS No: 1099679-33-0
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 5743076
• PubChem ID: 43366979
• Update Time: 2025-05-19

5,5-Dimethyl-2-(4-propoxyphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 1099679-33-0
• F19102
• 5,5-dimethyl-2-(4-propoxyphenyl)morpholine
• 5,5-Dimethyl-2-(4-propoxyphenyl)morpholine

• Inchi： 1S/C15H23NO2/c1-4-9-17-13-7-5-12(6-8-13)14-10-16-15(2,3)11-18-14/h5-8,14,16H,4,9-11H2,1-3H3
• InChI Key： ONXBTHVSSWQNFD-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OCCC)CNC(C)(C)C1

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 5,5-Dimethyl-2-(4-propoxyphenyl)morpholine

Introduction to 5,5-Dimethyl-2-(4-propoxyphenyl)morpholine and Its Significance in Modern Chemical Research

The compound with the CAS number 1099679-33-0, identified as 5,5-Dimethyl-2-(4-propoxyphenyl)morpholine, represents a fascinating subject of study in the realm of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular architecture of 5,5-Dimethyl-2-(4-propoxyphenyl)morpholine incorporates a morpholine core, which is a well-known pharmacophore in drug design, alongside substituents that enhance its biological activity and selectivity.

In recent years, there has been a surge in research focused on developing new derivatives of morpholine-based compounds. These derivatives are being explored for their efficacy in treating a variety of diseases, including neurological disorders and infectious diseases. The CAS number 1099679-33-0 identifier ensures precise chemical characterization and facilitates accurate referencing in scientific literature. The structural features of 5,5-Dimethyl-2-(4-propoxyphenyl)morpholine, such as the dimethyl groups and the propoxyphenyl moiety, contribute to its unique physicochemical properties, making it a promising candidate for further investigation.

One of the most compelling aspects of 5,5-Dimethyl-2-(4-propoxyphenyl)morpholine is its potential as a scaffold for drug discovery. The morpholine ring is known for its ability to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes. The presence of the propoxyphenyl group further enhances the compound's binding affinity and selectivity. This combination has led to interest in exploring its applications in the treatment of conditions such as inflammation, pain management, and neurodegenerative diseases.

Recent studies have highlighted the importance of 5,5-Dimethyl-2-(4-propoxyphenyl)morpholine in medicinal chemistry. Researchers have been investigating its derivatives to identify more potent and selective pharmacological agents. For instance, modifications to the propoxyphenyl group have shown promise in enhancing binding interactions with specific biological targets. These findings underscore the significance of this compound as a starting point for developing novel therapeutics.

The synthesis of 5,5-Dimethyl-2-(4-propoxyphenyl)morpholine is another area of active research. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as catalytic hydrogenation and nucleophilic substitution have been particularly useful in constructing the desired molecular framework. These synthetic advances have not only facilitated laboratory-scale production but also paved the way for large-scale manufacturing if future clinical applications are pursued.

From a pharmacological perspective, 5,5-Dimethyl-2-(4-propoxyphenyl)morpholine has shown intriguing properties that warrant further exploration. Preclinical studies have indicated that this compound may exhibit anti-inflammatory and analgesic effects. The morpholine core is known to interact with certain receptors and enzymes involved in inflammatory pathways, while the propoxyphenyl group may contribute to additional pharmacological activity. These findings suggest that derivatives of this compound could serve as valuable tools in drug development.

The potential applications of 5,5-Dimethyl-2-(4-propoxyphenyl)morpholine extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in other areas such as agrochemicals and material science. For example, researchers have explored its use as an intermediate in synthesizing novel polymers with enhanced stability and functionality. This versatility underscores the broad utility of this compound and highlights its importance in industrial chemistry.

In conclusion, 5,5-Dimethyl-2-(4-propoxyphenyl)morpholine (CAS number 1099679-33-0) represents a significant compound in modern chemical research. Its structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications and synthetic methods for this compound, its role in pharmaceuticals and other industries is likely to expand significantly.